Cas no 1254118-22-3 (3-(pentafluoroethyl)phenylboronic acid)

• Product Name: 3-(pentafluoroethyl)phenylboronic acid
• CAS No: 1254118-22-3
• MF: C₈H₆BF₅O₂
• MW: 239.935060024261
• CID: 6295515
• PubChem ID: 87166842
• Update Time: 2025-11-07

3-(pentafluoroethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-(pentafluoroethyl)phenylboronic acid
• 1254118-22-3
• LPPVASVLKDQORZ-UHFFFAOYSA-N
• [3-(1,1,2,2,2-pentafluoroethyl)phenyl]boronic acid
• (3-(Perfluoroethyl)phenyl)boronic acid
• [3-(pentafluoroethyl)phenyl]boronic acid
• SCHEMBL851418
• EN300-1272852

• Inchi： 1S/C8H6BF5O2/c10-7(11,8(12,13)14)5-2-1-3-6(4-5)9(15)16/h1-4,15-16H
• InChI Key： LPPVASVLKDQORZ-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1C=CC=C(B(O)O)C=1)F

Computed Properties

• Exact Mass: 240.0381004g/mol
• Monoisotopic Mass: 240.0381004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų

Additional information on 3-(pentafluoroethyl)phenylboronic acid

Comprehensive Overview of 3-(Pentafluoroethyl)phenylboronic Acid (CAS 1254118-22-3): Properties, Applications, and Industry Insights

3-(Pentafluoroethyl)phenylboronic acid (CAS 1254118-22-3) is a fluorinated boronic acid derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its pentafluoroethyl group attached to a phenylboronic acid scaffold, exhibits unique reactivity and stability, making it a versatile building block in cross-coupling reactions such as Suzuki-Miyaura couplings. Its molecular structure, C₈H₆BF₅O₂, combines the electron-withdrawing properties of fluorine with the boronic acid's capacity for selective bond formation, enabling applications in drug discovery and agrochemical development.

The growing demand for fluorinated boronic acids like 3-(pentafluoroethyl)phenylboronic acid is driven by their role in designing bioactive molecules with improved metabolic stability and membrane permeability. Researchers frequently search for "boronic acid Suzuki reaction" or "fluorinated arylboronic acids" to explore their synthetic utility. This compound's CAS 1254118-22-3 is often referenced in patents related to kinase inhibitors and PET radiotracers, aligning with trends in personalized medicine and targeted therapies. Recent studies highlight its potential in creating high-performance OLED materials, where fluorine substitution enhances electron transport properties.

From a synthetic chemistry perspective, 3-(pentafluoroethyl)phenylboronic acid offers distinct advantages in palladium-catalyzed reactions. Its pentafluoroethyl moiety (C₂F₅) significantly influences the compound's lipophilicity (logP) and hydrogen-bonding capacity, critical parameters in medicinal chemistry. Industry professionals often inquire about "handling boronic acids under inert atmosphere" or "purification methods for fluorinated boronic acids," reflecting practical concerns in laboratory settings. The compound's stability in aqueous-organic biphasic systems makes it particularly valuable for parallel synthesis workflows in high-throughput screening.

Environmental and regulatory considerations surrounding perfluoroalkyl substances have prompted investigations into the green chemistry applications of CAS 1254118-22-3. While not classified as hazardous, its fluorine content necessitates proper waste management. The compound's role in developing degradable fluoropolymers addresses sustainability concerns, a topic frequently searched alongside "eco-friendly fluorinated compounds." Analytical techniques like 19F-NMR and LC-MS are essential for characterizing this material, with many researchers seeking "NMR shifts for pentafluoroethyl groups" for structural verification.

Market analyses indicate rising procurement of 3-(pentafluoroethyl)phenylboronic acid by contract research organizations (CROs) specializing in fluorine chemistry. The compound's pricing and availability are influenced by the global supply of pentafluoroethyl iodide, a key precursor. Quality control parameters such as HPLC purity (>97%) and heavy metal content (<10 ppm) are critical purchase criteria, as reflected in supplier inquiries. Storage recommendations typically suggest argon-protected conditions at -20°C to prevent protodeboronation, a common degradation pathway for arylboronic acids.

Emerging applications in bioconjugation chemistry leverage the unique reactivity of 3-(pentafluoroethyl)phenylboronic acid (CAS 1254118-22-3) for protein labeling and antibody-drug conjugate development. Its fluorine atoms enable 18F-radiolabeling strategies, connecting to trending searches like "PET imaging probes." The compound's crystallographic data (available in CSD/CCDC databases) assists in molecular docking studies for structure-based drug design. Recent publications demonstrate its utility in creating fluorescent sensors for carbohydrate detection, expanding its relevance in diagnostic technologies.

Technical discussions often focus on optimizing coupling reaction yields with this boronic acid derivative. Factors like base selection (K₂CO₃ vs. CsF) and solvent systems (THF/H₂O mixtures) significantly impact performance. The compound's MSDS specifications emphasize standard organic laboratory precautions, though queries about "boronic acid toxicity profiles" remain common. Intellectual property landscapes show increasing patents incorporating 1254118-22-3 in heterocyclic compound syntheses, particularly for kinase-targeted therapies in oncology research.

Future directions for 3-(pentafluoroethyl)phenylboronic acid research include its integration into continuous flow chemistry platforms and photoredox catalysis systems. The compound's compatibility with microwave-assisted synthesis (a frequently searched technique) enhances its utility in accelerated drug discovery. As the pharmaceutical industry prioritizes fluorine-containing scaffolds, this boronic acid reagent is poised to maintain its relevance in cutting-edge medicinal chemistry innovations, particularly for C-H functionalization strategies that dominate current literature.